Cas no 7471-30-9 (4-nitrobenzyl 2-nitrobenzoate)

4-nitrobenzyl 2-nitrobenzoate structure
4-nitrobenzyl 2-nitrobenzoate structure
Product Name:4-nitrobenzyl 2-nitrobenzoate
CAS No:7471-30-9
MF:C14H10N2O6
MW:302.239003658295
CID:979998
PubChem ID:345795
Update Time:2025-04-19

4-nitrobenzyl 2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • 4-nitrobenzyl 2-nitrobenzoate
    • (4-nitrophenyl)methyl 2-nitrobenzoate
    • 2-Nitro-benzoesaeure-(4-nitro-benzylester)
    • 2-nitro-benzoic acid-(4-nitro-benzyl ester)
    • AC1L83JH
    • CHEMBL2089325
    • NSC403576
    • STK727911
    • AKOS001723821
    • 7471-30-9
    • SR-01000089642
    • EU-0051173
    • SR-01000089642-1
    • DTXSID10323318
    • NSC-403576
    • MFCD00820020
    • Inchi: 1S/C14H10N2O6/c17-14(12-3-1-2-4-13(12)16(20)21)22-9-10-5-7-11(8-6-10)15(18)19/h1-8H,9H2
    • InChI Key: KJUUWRYIMNTSLH-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1[N+](=O)[O-])=O)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 302.0539
  • Monoisotopic Mass: 302.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.427
  • Boiling Point: 478.6°C at 760 mmHg
  • Flash Point: 214.6°C
  • Refractive Index: 1.632
  • PSA: 112.58
  • LogP: 3.90640

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